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Introduction

Metanicotine, and its hydrochloride salt often referred to as Rivanicline hydrochloride, is a
synthetic compound that acts as a selective agonist for neuronal nicotinic acetylcholine
receptors (NAChRs).[1][2] Specifically, it shows a high affinity for the o432 subtype.[1] This
selectivity has made it a compound of interest in neuroscience research, particularly in the
investigation of cognitive disorders and as a potential therapeutic agent. This guide provides an
in-depth overview of the known physical and chemical properties of Metanicotine
hydrochloride, outlines relevant experimental protocols for its characterization, and illustrates
its primary signaling pathway.

Core Physical and Chemical Properties

The physical and chemical properties of Metanicotine and its hydrochloride salt are
summarized in the table below. It is important to distinguish between the free base
(Metanicotine) and its hydrochloride salt, as their properties can differ.
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Property Value Form
(E)-N-methyl-4-(pyridin-3-
IUPAC Name yl)but-3-en-1-amine Hydrochloride Salt
hydrochloride
Rivanicline hydrochloride,
RJR-2403 hydrochloride, )
Synonyms Hydrochloride Salt

trans-Metanicotine
hydrochloride[3]

Molecular Formula

C1o0H14N2 « HCI[3]

Hydrochloride Salt

Molecular Weight 198.69 g/mol Hydrochloride Salt
Appearance A solid[3] Hydrochloride Salt
Melting Point 100.5 °C[4] Free Base
Boiling Point 291.88 °C[4] Free Base
Water: Slightly soluble (0.1-1
mg/ml) DMSO: Sparingly
Solubility[3] soluble (1-10 mg/ml) Hydrochloride Salt
Acetonitrile: Slightly soluble
(0.1-1 mg/ml)
pKa Data not available -

Mechanism of Action and Signaling Pathway

Metanicotine hydrochloride is an agonist of a432 subunit-containing nicotinic acetylcholine
receptors (NAChRS).[3] nAChRs are ligand-gated ion channels that, upon activation by an
agonist like metanicotine, undergo a conformational change. This change opens a central
pore, allowing the influx of cations, primarily Na* and Ca?*, into the neuron. The influx of these
ions leads to membrane depolarization and the generation of an excitatory postsynaptic
potential. The increase in intracellular calcium concentration ([Ca2*]i) acts as a second
messenger, triggering various downstream signaling cascades. One of the key pathways
activated is the PI3K-Akt signaling pathway, which is known to play a crucial role in promoting
neuronal survival and neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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